Cas no 59443-02-6 (4(1H)-Quinolinone, 1-methyl-2-undecyl-)
1-Methyl-2-undecyl-4(1H)-quinolinone is a substituted quinolinone derivative characterized by its unique alkyl chain at the 2-position and a methyl group at the 1-position. This structural modification enhances its lipophilicity, making it particularly useful in organic synthesis and pharmaceutical research. The undecyl chain contributes to improved solubility in nonpolar solvents, facilitating its application in hydrophobic environments. As a quinolinone scaffold, it serves as a versatile intermediate for the development of bioactive compounds, including potential antimicrobial and anti-inflammatory agents. Its stability under various reaction conditions and compatibility with common synthetic methodologies further highlight its utility in medicinal chemistry and material science.
59443-02-6 structure
Product Name:4(1H)-Quinolinone, 1-methyl-2-undecyl-
CAS No:59443-02-6
MF:C21H31NO
MW:313.476946115494
CID:338652
PubChem ID:5319811
Update Time:2025-07-02
4(1H)-Quinolinone, 1-methyl-2-undecyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Quinolinone, 1-methyl-2-undecyl-
- 1-Methyl-2-undecylquinolin-4(1H)
- 1-Methyl-2-undecylquinolin-4(1H)-one
- 1-?methyl-?2-?undecyl-4(1H)?-?Quinolinone
- 1-methyl-2-undecylquinolin-4-one
- 1-methyl-2-undecyl-1H-quinolin-4-one
- [ "" ]
- 1-Methyl-2-undecyl-4(1H)-quinolone
- FT-0747412
- DTXSID10415762
- FS-8767
- AKOS025288051
- CS-0017299
- SCHEMBL5463807
- HY-N1638
- E88716
- 1-methyl-2-undecyl-4(1H)-Quinolinone
- 59443-02-6
- CHEMBL5279291
- DA-31697
- 1-Methyl-2-undecyl-1,4-dihydroquinoline-4-one
-
- Inchi： 1S/C21H31NO/c1-3-4-5-6-7-8-9-10-11-14-18-17-21(23)19-15-12-13-16-20(19)22(18)2/h12-13,15-17H,3-11,14H2,1-2H3
- InChI Key： ZLIHBZFNMQLPOT-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2N(C)C(=C1)CCCCCCCCCCC
Computed Properties
- Exact Mass: 313.24100
- Monoisotopic Mass: 313.240564612g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Color/Form: Powder
- Density: 0.975±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (2.4E-4 g/L) (25 ºC),
- PSA: 22.00000
- LogP: 5.61180
4(1H)-Quinolinone, 1-methyl-2-undecyl- Security Information
- Storage Condition：Store at room temperature, 2-8 ℃ is better
4(1H)-Quinolinone, 1-methyl-2-undecyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189003807-5mg |
1-Methyl-2-undecylquinolin-4(1H)-one |
59443-02-6 | 95% | 5mg |
$781.10 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M21780-5mg |
1-methyl-2-undecylquinolin-4-one |
59443-02-6 | 5mg |
¥4000.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2553-1 mg |
1-Methyl-2-undecylquinolin-4(1H)-one |
59443-02-6 | 1mg |
￥2035.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN2553-5 mg |
1-Methyl-2-undecyl-4(1H)-quinolone |
59443-02-6 | 98% | 5mg |
￥ 3,230 | 2023-07-11 | |
| TargetMol Chemicals | TN2553-1 mL * 10 mM (in DMSO) |
1-Methyl-2-undecyl-4(1H)-quinolone |
59443-02-6 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 3,330 | 2023-07-11 | |
| A2B Chem LLC | AG79154-1mg |
1-Methyl-2-undecylquinolin-4(1H)-one |
59443-02-6 | 95% | 1mg |
$599.00 | 2023-12-30 | |
| A2B Chem LLC | AG79154-5mg |
1-Methyl-2-undecylquinolin-4(1H)-one |
59443-02-6 | ≥98% | 5mg |
$344.00 | 2024-04-19 | |
| Ambeed | A738889-5mg |
1-Methyl-2-undecylquinolin-4(1H)-one |
59443-02-6 | 98+% | 5mg |
$252.0 | 2025-03-01 | |
| TargetMol Chemicals | TN2553-5mg |
1-Methyl-2-undecyl-4(1H)-quinolone |
59443-02-6 | 5mg |
￥ 3230 | 2024-07-20 | ||
| TargetMol Chemicals | TN2553-1 ml * 10 mm |
1-Methyl-2-undecyl-4(1H)-quinolone |
59443-02-6 | 1 ml * 10 mm |
￥ 3330 | 2024-07-20 |
4(1H)-Quinolinone, 1-methyl-2-undecyl- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
59443-02-6 (4(1H)-Quinolinone, 1-methyl-2-undecyl-) Related Products
- 40522-46-1(2-Heptylquinolin-4(1H)-one)
- 80554-58-1(Schinifoline)
- 15266-38-3(Evocarpine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
